Cas no 1261989-59-6 (3-Methoxy-5-(2-trifluoromethylphenyl)phenol)

• Product Name: 3-Methoxy-5-(2-trifluoromethylphenyl)phenol
• CAS No: 1261989-59-6
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• CID: 2767915
• PubChem ID: 53220999
• Update Time: 2025-04-21

3-Methoxy-5-(2-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261989-59-6
• MFCD18315259
• DTXSID50685684
• 5-Methoxy-2'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 3-METHOXY-5-(2-TRIFLUOROMETHYLPHENYL)PHENOL
• 3-Methoxy-5-(2-trifluoromethylphenyl)phenol

• Inchi： 1S/C14H11F3O2/c1-19-11-7-9(6-10(18)8-11)12-4-2-3-5-13(12)14(15,16)17/h2-8,18H,1H3
• InChI Key： GGCYNCKIRMUCTO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=C(C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 268.07111408Da
• Monoisotopic Mass: 268.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų